Cas no 1797890-64-2 (1'-(5-chlorothiophene-2-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one)

• Product Name: 1'-(5-chlorothiophene-2-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one
• CAS No: 1797890-64-2
• MF: C₁₇H₁₄ClNO₃S
• MW: 347.815962314606
• CID: 5374865
• Update Time: 2025-10-30

1'-(5-chlorothiophene-2-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one Chemical and Physical Properties

Names and Identifiers

• Spiro[isobenzofuran-1(3H),3′-piperidin]-3-one, 1′-[(5-chloro-2-thienyl)carbonyl]-
• 1'-(5-chlorothiophene-2-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one

• Inchi： 1S/C17H14ClNO3S/c18-14-7-6-13(23-14)15(20)19-9-3-8-17(10-19)12-5-2-1-4-11(12)16(21)22-17/h1-2,4-7H,3,8-10H2
• InChI Key： ZWOURXNTJPGAEO-UHFFFAOYSA-N
• SMILES： C12(CCCN(C(C3SC(Cl)=CC=3)=O)C1)C1=C(C=CC=C1)C(=O)O2

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 584.8±50.0 °C(Predicted)
• pka: -1.16±0.20(Predicted)

Additional information on 1'-(5-chlorothiophene-2-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one

Introduction to 1'-(5-chlorothiophene-2-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one (CAS No. 1797890-64-2)

1'-(5-chlorothiophene-2-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one, a compound with the CAS number 1797890-64-2, is a novel and structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic framework, which combines a benzofuran moiety with a piperidine ring, and a 5-chlorothiophene-2-carbonyl substituent. The intricate structure of this compound offers a rich platform for exploring its potential biological activities and therapeutic applications.

The spirocyclic architecture of 1'-(5-chlorothiophene-2-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one is particularly noteworthy due to its ability to modulate various biological targets. Spirocyclic compounds are known for their enhanced pharmacokinetic properties, such as improved metabolic stability and reduced toxicity, which make them attractive candidates for drug development. The presence of the 5-chlorothiophene-2-carbonyl group further enhances the molecule's lipophilicity and potential for binding to specific protein targets.

Recent studies have highlighted the potential of 1'-(5-chlorothiophene-2-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The mechanism of action is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins responsible for inflammation and pain.

In addition to its anti-inflammatory effects, 1'-(5-chlorothiophene-2-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to the compound's ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.

The pharmacokinetic profile of 1'-(5-chlorothiophene-2-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one has been extensively studied using both in vitro and in vivo models. Results from these studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Specifically, it shows good oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate.

To further understand the biological activities of 1'-(5-chlorothiophene-2-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one, researchers have employed advanced techniques such as molecular docking and molecular dynamics simulations. These computational methods have provided insights into the binding interactions between the compound and its target proteins. For example, molecular docking studies have revealed that the 5-chlorothiophene-2-carbonyl group forms key hydrogen bonds with residues in the active site of COX enzymes, thereby contributing to its inhibitory activity.

The safety profile of 1'-(5-chlorothiophene-2-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one has also been evaluated in preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. However, further investigations are needed to fully assess its long-term safety and potential side effects.

In conclusion, 1'-(5-chlorothiophene-2-carbonyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one (CAS No. 1797890-64-2) represents a promising lead compound in the development of new therapeutic agents for various diseases. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical evaluation. Ongoing research aims to optimize its structure through medicinal chemistry approaches to enhance its efficacy and selectivity while minimizing potential side effects.